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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chisocheton compound F, a natural product isolated from the plant Chisocheton paniculatus,

has garnered attention for its notable biological activity. This technical guide provides a

comprehensive overview of the available information on Chisocheton compound F, including

its chemical and physical properties, and a detailed exploration of its antifeedant effects. While

specific experimental data for this particular compound is limited in publicly accessible

literature, this document synthesizes the known information and provides context based on

related compounds from the Chisocheton genus.

Chemical and Physical Properties
Chisocheton compound F is identified by the CAS number 157376-71-1. Its molecular

formula is C₂₈H₃₈O₅, corresponding to a molecular weight of 454.6 g/mol .

Table 1: Physicochemical Properties of Chisocheton Compound F
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Property Value

CAS Number 157376-71-1

Molecular Formula C₂₈H₃₈O₅

Molecular Weight 454.6 g/mol

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Note: Detailed experimental data on the physical properties such as melting point, boiling point,

and solubility of Chisocheton compound F are not readily available in the reviewed literature.

Spectroscopic Data
Comprehensive spectroscopic data, including Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) for Chisocheton compound F, are not available in the

public domain. Such data would be crucial for the complete structural elucidation and

confirmation of the compound.

Biological Activity: Antifeedant Properties
Chisocheton compound F has been reported to exhibit antifeedant activity against the large

white butterfly, Pieris brassicae.[1] Antifeedants are compounds that deter feeding in insects,

often by affecting their taste receptors or by causing post-ingestive discomfort.[2][3] This

property makes them promising candidates for the development of natural insecticides.

Mechanism of Action
The precise molecular mechanism of action for Chisocheton compound F as an antifeedant

has not been elucidated. However, it is known to belong to the class of limonoids, which are

common secondary metabolites in the Meliaceae family (to which Chisocheton belongs).[1] The

antifeedant activity of limonoids is generally attributed to their ability to interact with insect

gustatory receptors, leading to a feeding deterrent response.[2][4] Some limonoids may also

exert their effects by disrupting midgut processes in insects.[2]
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Diagram 1: General Proposed Mechanism of Antifeedant Action
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Caption: Proposed signaling pathway for the antifeedant activity of Chisocheton compound F.

Experimental Protocols
While a specific, detailed protocol for the isolation of Chisocheton compound F is not

available, a general procedure for the extraction of compounds from Chisocheton paniculatus

has been described.[5] Similarly, a standard methodology for assessing antifeedant activity

against Pieris brassicae can be outlined based on common practices in the field.[6]

General Isolation Protocol for Compounds from
Chisocheton paniculatus

Extraction: The plant material (e.g., powdered fruits or heartwood) is extracted with a non-

polar solvent such as petroleum ether using a Soxhlet apparatus.[5]

Concentration: The resulting extract is concentrated under reduced pressure to yield a crude

extract.[5]

Chromatographic Separation: The crude extract is then subjected to column chromatography

over silica gel. Elution with a gradient of solvents (e.g., n-hexane and ethyl acetate) is

typically employed to separate the different components.[7]

Purification: Fractions containing the compound of interest are further purified using

techniques like preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield the pure compound.[5]

Diagram 2: General Workflow for Isolation of Chisocheton Compounds
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Caption: A generalized workflow for the isolation of natural products from Chisocheton

paniculatus.

Antifeedant Bioassay against Pieris brassicae (No-
Choice Test)

Preparation of Test Substance: A solution of Chisocheton compound F of known

concentration is prepared in a suitable solvent.

Leaf Disc Preparation: Leaf discs of a host plant (e.g., cabbage) are punched out to a

uniform size.
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Treatment: The leaf discs are evenly coated with the test solution. Control discs are treated

with the solvent alone. The solvent is allowed to evaporate completely.

Bioassay: A single, pre-weighed larva of Pieris brassicae is placed in a petri dish containing

a treated leaf disc.

Incubation: The petri dishes are maintained under controlled conditions of temperature,

humidity, and light.

Data Collection: After a specific period (e.g., 24 hours), the leaf area consumed is measured.

The larvae are also re-weighed.

Calculation of Antifeedant Index: The antifeedant index (AFI) is calculated using the formula:

AFI (%) = [(C - T) / (C + T)] x 100, where C is the consumption of the control disc and T is the

consumption of the treated disc.

Conclusion and Future Directions
Chisocheton compound F presents as a promising natural product with demonstrated

antifeedant properties. However, a significant gap in the scientific literature exists regarding its

detailed physicochemical and spectroscopic characterization, as well as its specific mechanism

of action. Future research should focus on the complete structural elucidation of Chisocheton
compound F using modern spectroscopic techniques. Furthermore, detailed studies are

required to understand the molecular targets and signaling pathways involved in its antifeedant

activity. Such investigations will be crucial for evaluating its potential as a lead compound in the

development of novel, environmentally friendly pest management agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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